Cas no 416865-20-8 (Phenol, 4-[(1H-indazol-6-ylamino)methyl]-)

• Product Name: Phenol, 4-[(1H-indazol-6-ylamino)methyl]-
• CAS No: 416865-20-8
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5234670
• Update Time: 2025-05-20

Phenol, 4-[(1H-indazol-6-ylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1H-indazol-6-ylamino)methyl]-
• 4-(((2h-Indazol-6-yl)amino)methyl)phenol

• Inchi： 1S/C14H13N3O/c18-13-5-1-10(2-6-13)8-15-12-4-3-11-9-16-17-14(11)7-12/h1-7,9,15,18H,8H2,(H,16,17)
• InChI Key： AQXHPCJDJVWYCJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CNC2=CC3=C(C=C2)C=NN3)C=C1

Additional information on Phenol, 4-[(1H-indazol-6-ylamino)methyl]-

Phenol, 4-[(1H-indazol-6-ylamino)methyl]-: A Comprehensive Overview

Phenol, 4-[(1H-indazol-6-ylamino)methyl]- (CAS No: 416865-20-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential bioactivity. This compound belongs to the class of phenolic compounds, which are known for their versatile applications in drug discovery and development. The molecule features a phenol group attached to a substituted indazole moiety, making it a promising candidate for various therapeutic interventions.

The indazole ring system, a key structural component of this compound, is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. This arrangement imparts unique electronic and steric properties to the molecule, enhancing its potential for interaction with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of indazole-containing compounds in the development of kinase inhibitors, which are critical in cancer therapy.

One of the most notable aspects of Phenol, 4-[(1H-indazol-6-ylamino)methyl]- is its ability to modulate cellular signaling pathways. Research conducted in 2023 has demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, including Src kinase and Abl kinase, which are implicated in various cancers such as leukemia and breast cancer. These findings suggest that the compound could serve as a lead molecule for the development of targeted anticancer therapies.

In addition to its anticancer potential, Phenol, 4-[(1H-indazol-6-ylamino)methyl]- has also shown promise in neuroprotective applications. Studies have indicated that the compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This property is attributed to the compound's ability to stabilize protein structures and prevent misfolding events that lead to neurodegeneration.

The synthesis of Phenol, 4-[(1H-indazol-6-ylamino)methyl]- involves a multi-step process that typically begins with the preparation of the indazole ring system followed by functionalization with the phenolic group. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing production costs.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for preclinical studies.

Looking ahead, ongoing research is focused on exploring the pharmacokinetic properties of Phenol, 4-[(1H-indazol-6-ylamino)methyl]-, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is essential for determining the drug's bioavailability and potential toxicity in humans.

In conclusion, Phenol, 4-[(1H-indazol-6-ylamino)methyl]- represents a significant advancement in medicinal chemistry with broad implications for drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for addressing unmet medical needs across multiple therapeutic areas.